Cas no 2171167-77-2 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid
• CAS No: 2171167-77-2
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 6570448
• PubChem ID: 165560614
• Update Time: 2025-05-21

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid
• EN300-1504374
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperazin-1-yl}acetic acid
• 2171167-77-2

• Inchi： 1S/C25H29N3O5/c1-2-22(24(31)28-13-11-27(12-14-28)15-23(29)30)26-25(32)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,2,11-16H2,1H3,(H,26,32)(H,29,30)/t22-/m1/s1
• InChI Key： YOOVYZSEQDVOOW-JOCHJYFZSA-N
• SMILES： O(C(N[C@H](CC)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid

Compound CAS No. 2171167-77-2: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic Acid

Compound CAS No. 2171167-77-2, also known as 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}acetic acid, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a piperazine ring, which serves as a central scaffold. The piperazine moiety is decorated with a butanoyl group, which itself is substituted with an Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protected amino group at the (2R) configuration. This stereochemistry is critical for the compound's biological activity, as it influences the molecule's ability to interact with target proteins. The acetic acid moiety attached to the piperazine ring further enhances the compound's pharmacokinetic properties, including solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including Fmoc-based protection and stepwise assembly of the molecule, to achieve high yields and purity. These methods are particularly important for large-scale production, ensuring that the compound can be made available for preclinical and clinical studies.

The biological activity of Compound CAS No. 2171167-77-2 has been extensively studied in vitro and in vivo models. It has demonstrated potent inhibitory activity against several enzymes, making it a promising candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, recent studies have shown that this compound can inhibit key enzymes involved in tumor progression, thereby offering a novel approach to cancer therapy.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a receptor antagonist. Its ability to modulate signaling pathways makes it a versatile tool in drug design. Researchers have utilized computational modeling techniques to predict its binding affinity to various targets, further validating its therapeutic potential.

The pharmacokinetic profile of Compound CAS No. 2171167-77-2 has been optimized through careful structural modifications. Its improved solubility and bioavailability make it suitable for oral administration, which is a critical factor for patient compliance in chronic disease settings.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of this compound. By leveraging cutting-edge technologies such as CRISPR-Cas9 and AI-driven drug discovery platforms, researchers are gaining deeper insights into its mechanism of action and toxicity profile.

In conclusion, Compound CAS No. 2171167-77-2 represents a significant advancement in chemical biology and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for transforming the treatment landscape across multiple therapeutic areas.